Cas no 1538358-34-7 (3-Methoxy-n-methylbenzene-1-sulfonamide)

• Product Name: 3-Methoxy-n-methylbenzene-1-sulfonamide
• CAS No: 1538358-34-7
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5698330
• PubChem ID: 68317509
• Update Time: 2025-05-26

3-Methoxy-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1538358-34-7
• AKOS019830616
• SCHEMBL12561642
• 3-methoxy-N-methylbenzene-1-sulfonamide
• EN300-1453672
• Benzenesulfonamide, 3-methoxy-N-methyl-
• 3-Methoxy-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C8H11NO3S/c1-9-13(10,11)8-5-3-4-7(6-8)12-2/h3-6,9H,1-2H3
• InChI Key： BRSXSIBTQORYDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 334.2±44.0 °C(Predicted)
• pka: 11.26±0.30(Predicted)

Additional information on 3-Methoxy-n-methylbenzene-1-sulfonamide

Research Brief on 3-Methoxy-N-methylbenzene-1-sulfonamide (CAS: 1538358-34-7): Recent Advances and Applications

3-Methoxy-N-methylbenzene-1-sulfonamide (CAS: 1538358-34-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its methoxy and N-methyl substituents on the benzene sulfonamide scaffold, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic targets. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for designing selective carbonic anhydrase inhibitors. The research demonstrated that modifications to the 3-methoxy-N-methylbenzene-1-sulfonamide core could enhance binding affinity to specific isoforms of carbonic anhydrase, which are implicated in conditions such as glaucoma and cancer. The study utilized molecular docking and kinetic assays to validate the compound's inhibitory potential, paving the way for further optimization.

In addition to its role in enzyme inhibition, 3-Methoxy-N-methylbenzene-1-sulfonamide has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest its potential as a scaffold for developing novel antibiotics.

Another area of interest is the compound's application in neurodegenerative disease research. A 2024 paper in ACS Chemical Neuroscience explored its derivatives as modulators of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers synthesized a series of analogs and evaluated their effects on amyloid fibril formation using thioflavin T assays and atomic force microscopy. Preliminary results indicated that certain derivatives could significantly reduce fibril formation, offering a new avenue for therapeutic intervention.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of 3-Methoxy-N-methylbenzene-1-sulfonamide production. A Green Chemistry publication in early 2024 described a solvent-free mechanochemical synthesis route that reduces waste and energy consumption while maintaining high yields. This innovation addresses one of the key challenges in large-scale pharmaceutical manufacturing.

Looking ahead, the versatility of 3-Methoxy-N-methylbenzene-1-sulfonamide continues to inspire multidisciplinary research. Its applications span from drug discovery to materials science, with ongoing studies investigating its potential in polymer chemistry and as a ligand in catalytic systems. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs and advancing sustainable chemical processes.